Cas no 106551-83-1 (7-phenyl-1,6,7,8-tetrahydroquinoline-2,5-dione)

• Product Name: 7-phenyl-1,6,7,8-tetrahydroquinoline-2,5-dione
• CAS No: 106551-83-1
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 1175868
• PubChem ID: 13572419
• Update Time: 2025-04-20

7-phenyl-1,6,7,8-tetrahydroquinoline-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-1,6,7,8-tetrahydroquinoline-2,5-dione
• CHEMBL83310
• 7-Phenyl-7,8-dihydro-2,5-(1H,6H)-quinolinedione
• CTK0G3293
• ACMC-20ma80
• SureCN4423266
• 2,5(1H,6H)-Quinolinedione, 7,8-dihydro-7-phenyl-
• AKOS003187165
• BBS-00015410
• SBB083266
• 7-phenyl-1,2,5,6,7,8-hexahydroquinoline-2,5-dione
• 7-phenyl-7,8-dihydro-1H,6H-quinoline-2,5-dione
• CHEMBL83310; 7-Phenyl-7,8-dihydro-2,5-(1H,6H)-quinolinedione; CTK0G3293; ACMC-20ma80; SureCN4423266; 2,5(1H,6H)-Quinolinedione, 7,8-dihydro-7-phenyl-; AKOS003187165; BBS-00015410; SBB083266; 7-phenyl-1,2,5,6,7,8-hexahydroquinoline-2,5-dione; 7-phenyl-7,8-dihydro-1H,6H-quinoline-2,5-dione;
• SCHEMBL4423266
• ZCVVEBSDEUINLS-UHFFFAOYSA-N
• AKOS016041993
• DTXSID50544126
• 7-Phenyl-7,8-dihydroquinoline-2,5(1H,6H)-dione
• 106551-83-1

• Inchi： 1S/C15H13NO2/c17-14-9-11(10-4-2-1-3-5-10)8-13-12(14)6-7-15(18)16-13/h1-7,11H,8-9H2,(H,16,18)
• InChI Key： ZCVVEBSDEUINLS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(NC=2CC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 50.19
• LogP: 2.69990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines